3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid

• IUPAC Name: 3-[[2-[(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C12H11N3O3S3/c1-19-11-14-12(21-15-11)20-6-9(16)13-8-4-2-3-7(5-8)10(17)18/h2-5H,6H2,1H3,(H,13,16)(H,17,18)
• InChI Key: CZYDVRZAVPTBFT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NSC(=N1)SCC(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H11N3O3S3
• Molecular Weight: 341.4 g/mol
• Solubility: >51.2 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and act as a fluorescent probe for the detection of proteins and DNA.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid in lab experiments is its potential applications in various fields. This compound has been used as a fluorescent probe for the detection of proteins and DNA and as a potential anticancer agent. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid in scientific research. One of the potential applications of this compound is in the development of new anticancer agents. This compound has shown promising results in inducing apoptosis in cancer cells and inhibiting their growth. Another potential application is in the development of new fluorescent probes for the detection of proteins and DNA. Overall, this compound has the potential to be a valuable tool in various scientific studies.

Scientific Research Applications

3-[({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetyl)amino]benzoic acid has been widely used in scientific research due to its potential applications in various fields. This compound has been used as a fluorescent probe for the detection of proteins and DNA. It has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.